Cas no 944900-81-6 (Methyl 5-formyl-1-methyl-1H-imidazole-2-carboxylate)

• Product Name: Methyl 5-formyl-1-methyl-1H-imidazole-2-carboxylate
• CAS No: 944900-81-6
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 2818028
• Update Time: 2023-08-07

Methyl 5-formyl-1-methyl-1H-imidazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• METHYL 5-FORMYL-1-METHYL-1H-IMIDAZOLE-2-CARBOXYLATE
• AB56947
• Methyl 5-formyl-1-methyl-1H-imidazole-2-carboxylate

• Inchi： 1S/C7H8N2O3/c1-9-5(4-10)3-8-6(9)7(11)12-2/h3-4H,1-2H3
• InChI Key： BGMYECXTIDQLDP-UHFFFAOYSA-N
• SMILES： O(C)C(C1=NC=C(C=O)N1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 195
• XLogP3: 0
• Topological Polar Surface Area: 61.2